Cas no 538319-24-3 (7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide)

• Product Name: 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• CAS No: 538319-24-3
• MF: C₂₂H₂₃N₅O₃
• MW: 405.449724435806
• CID: 5878240
• PubChem ID: 135720982
• Update Time: 2025-06-11

7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000111443-1
• 538319-24-3
• AKOS024603947
• F1264-0240
• SR-01000111443
• 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• Oprea1_555816

• Inchi： 1S/C22H23N5O3/c1-4-30-15-11-9-14(10-12-15)19-18(20(23)28)13(2)24-22-25-21(26-27(19)22)16-7-5-6-8-17(16)29-3/h5-12,19H,4H2,1-3H3,(H2,23,28)(H,24,25,26)
• InChI Key： RJHQTOUAFMQZDF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)NC2=NC(C3C=CC=CC=3OC)=NN2C1C1C=CC(=CC=1)OCC)N

Computed Properties

• Exact Mass: 405.18008961g/mol
• Monoisotopic Mass: 405.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

Comprehensive Analysis of 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 538319-24-3)

The compound 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 538319-24-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrimidine core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine-based compounds, which are often involved in critical cellular processes.

In recent years, the demand for novel triazolopyrimidine derivatives has surged, driven by their versatility in drug discovery. The 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide stands out due to its carboxamide functional group, which enhances its binding affinity to biological targets. This property aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects. The compound's ethoxyphenyl and methoxyphenyl substituents further contribute to its lipophilicity, a critical factor in drug absorption and distribution.

One of the most frequently asked questions about CAS No. 538319-24-3 revolves around its synthetic pathway. The synthesis typically involves multi-step reactions, including condensation and cyclization, to construct the triazolopyrimidine scaffold. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and reduce reaction times, reflecting the growing emphasis on green chemistry and sustainable practices in organic synthesis. Additionally, computational modeling has been employed to predict the compound's pharmacokinetic properties, addressing another common query among researchers.

The potential applications of 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide extend beyond traditional medicine. Recent studies have investigated its role in agrochemicals, where its structural features could contribute to the development of next-generation pesticides with improved efficacy and environmental safety. This aligns with global efforts to address food security challenges while minimizing ecological impact. Furthermore, the compound's fluorescence properties have sparked interest in materials science, particularly in the design of organic light-emitting diodes (OLEDs) and sensors.

From a regulatory perspective, CAS No. 538319-24-3 is not classified as a hazardous substance, making it accessible for research and development. However, researchers are advised to adhere to standard laboratory safety protocols when handling this compound. Its stability under various conditions has been a topic of discussion in online forums, with many users seeking information on optimal storage conditions. Generally, it is recommended to store the compound in a cool, dry environment, protected from light, to maintain its integrity over time.

In conclusion, 7-(4-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide represents a fascinating area of study at the intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance in scientific research. As the scientific community continues to explore its potential, this molecule is likely to remain a subject of intense investigation and innovation.